2-Fluoro-4-(2-methoxy-5-trifluoromethylphenyl)benzoic acid, 95%

• IUPAC Name: 2-fluoro-4-[2-methoxy-5-(trifluoromethyl)phenyl]benzoic acid
• InChI: InChI=1S/C15H10F4O3/c1-22-13-5-3-9(15(17,18)19)7-11(13)8-2-4-10(14(20)21)12(16)6-8/h2-7H,1H3,(H,20,21)
• InChI Key: OZVGGIHNURAORD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(F)(F)F)C2=CC(=C(C=C2)C(=O)O)F
• Molecular Formula: C15H10F4O3
• DSSTOX Substance ID: DTXSID50692131
• Molecular Weight: 314.23 g/mol
• CAS RN: 1261900-46-2

Description

2-Fluoro-4-(2-methoxy-5-trifluoromethylphenyl)benzoic acid, 95% (2F4M5TPA) is a synthetic compound that has been used in a variety of scientific research applications. It is a white crystalline solid with a melting point of 119-120°C and a molecular weight of 310.2 g/mol. 2F4M5TPA is used in the synthesis of organic compounds, and is also used as a reagent in organic synthesis. It has been used in the synthesis of pharmaceuticals, pesticides, and other organic compounds.

Mechanism of Action

2-Fluoro-4-(2-methoxy-5-trifluoromethylphenyl)benzoic acid, 95% has been used as a catalyst in the synthesis of polymers and as a reactant in the synthesis of metal complexes. The mechanism of action of 2-Fluoro-4-(2-methoxy-5-trifluoromethylphenyl)benzoic acid, 95% is not yet fully understood, but it is believed to involve the formation of a complex between the 2-Fluoro-4-(2-methoxy-5-trifluoromethylphenyl)benzoic acid, 95% and the metal or polymer. This complex then acts as a catalyst, promoting the formation of the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-Fluoro-4-(2-methoxy-5-trifluoromethylphenyl)benzoic acid, 95% are not yet fully understood. However, it has been shown to have some anti-inflammatory and anti-bacterial effects. In addition, it has been shown to have some inhibitory effects on certain enzymes, and it has been shown to inhibit the growth of certain bacteria.

Advantages and Limitations for Lab Experiments

2-Fluoro-4-(2-methoxy-5-trifluoromethylphenyl)benzoic acid, 95% has several advantages for use in lab experiments. It is a relatively inexpensive reagent, and it is easy to prepare and handle. It is also relatively stable, and can be stored for long periods of time without significant degradation. However, there are some limitations to its use in lab experiments. It is not very soluble in water, and it can be difficult to obtain a high yield when using it in reactions.

Future Directions

The future of 2-Fluoro-4-(2-methoxy-5-trifluoromethylphenyl)benzoic acid, 95% is promising. Researchers are currently exploring its use in the synthesis of pharmaceuticals, pesticides, and other organic compounds. It is also being explored for use in the synthesis of fluorescent probes for imaging and detection of biological molecules, and for use in the synthesis of polymers and metal complexes. In addition, researchers are exploring its potential applications in the treatment of inflammatory and bacterial diseases.

Synthesis Methods

2-Fluoro-4-(2-methoxy-5-trifluoromethylphenyl)benzoic acid, 95% can be synthesized by a variety of methods. One method involves the reaction of 2-fluoro-4-methoxybenzoic acid with trifluoromethylphenyl bromide in the presence of a base such as triethylamine. The reaction proceeds through an S N 2 mechanism, resulting in the formation of 2-Fluoro-4-(2-methoxy-5-trifluoromethylphenyl)benzoic acid, 95%. Another method involves the reaction of 2-fluoro-4-methoxybenzoic acid with trifluoromethylphenyl iodide in the presence of a base such as potassium carbonate. The reaction proceeds through an S N 2 mechanism, resulting in the formation of 2-Fluoro-4-(2-methoxy-5-trifluoromethylphenyl)benzoic acid, 95%.

Scientific Research Applications

2-Fluoro-4-(2-methoxy-5-trifluoromethylphenyl)benzoic acid, 95% has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, and as a starting material in the synthesis of pharmaceuticals, pesticides, and other organic compounds. It has also been used as a catalyst in the synthesis of polymers and as a reactant in the synthesis of metal complexes. Furthermore, 2-Fluoro-4-(2-methoxy-5-trifluoromethylphenyl)benzoic acid, 95% has been used in the synthesis of fluorescent probes for imaging and detection of biological molecules.